2-(((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3-cyclopropyl-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H21ClN4O2S/c1-15-21(29-24(33-15)17-7-9-18(27)10-8-17)14-34-26-30-22-20(16-5-3-2-4-6-16)13-28-23(22)25(32)31(26)19-11-12-19/h2-10,13,19,28H,11-12,14H2,1H3
• InChI Key: NIORXPHSNKZWQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CSC3=NC4=C(C(=O)N3C5CC5)NC=C4C6=CC=CC=C6
• Molecular Formula: C26H21ClN4O2S
• Molecular Weight: 489.0 g/mol

Description

2-(((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C26H21ClN4O2S and its molecular weight is 488.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Heterocyclic compounds, including those with pyrimidine, pyrazole, and thiazolopyrimidine cores, are synthesized for their potential antimicrobial activity. These compounds are evaluated against a variety of bacterial and fungal strains to identify promising new treatments for infections. For instance, novel thiazolopyrimidinones hybrids were prepared and showed promising biological activity against selected microbial strains (I. H. El Azab & Sh. H. Abdel-Hafez, 2015). Similarly, pyrazole derivatives were synthesized and characterized, showing significant antimicrobial and anticancer activities, highlighting the therapeutic potential of such compounds (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & S. Al-Hussain, 2016).

Anticancer Activity

The exploration of heterocyclic compounds extends to anticancer research, where derivatives of pyrimidine and pyrazolo[3,4-d]pyrimidine exhibit potential anticancer properties. The synthesis and evaluation of such compounds involve screening against various cancer cell lines to identify compounds with potent cytotoxic activities. For example, pyrazolopyrimidines derivatives were synthesized and assessed for their cytotoxicity against cancer cell lines, revealing some derivatives with high activity (A. Rahmouni et al., 2016).

Mechanism of Action

Target of Action

The primary targets of this compound are the ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of gene expression during cellular responses to stress and are involved in cellular growth and survival.

Mode of Action

The compound interacts with its targets by inhibiting the endoplasmic reticulum (ER) stress and the NF-kB inflammatory pathway . This interaction results in changes in the cellular environment, leading to potential neuroprotective and anti-inflammatory properties .

Biochemical Pathways

The compound affects the ER stress pathway and the NF-kB inflammatory pathway . The inhibition of these pathways leads to a reduction in the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α), which are key players in inflammation . This results in downstream effects that include neuroprotection and anti-inflammatory responses .

Result of Action

The molecular results reveal that the compound has promising neuroprotective and anti-inflammatory properties . It shows significant anti-neuroinflammatory properties through the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . It also exhibits promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .